Cas no 2228434-65-7 (methyl2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine
• CAS No: 2228434-65-7
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 5899412
• PubChem ID: 164663998
• Update Time: 2025-05-26

methyl2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine
• methyl[2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-yl]amine
• 2228434-65-7
• EN300-1767194

• Inchi： 1S/C9H16N2S/c1-7-8(12-6-11-7)5-9(2,3)10-4/h6,10H,5H2,1-4H3
• InChI Key： PJSKWOIPQZUDBA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC(C)(C)NC

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.2Ų

Additional information on methyl2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine

Comprehensive Overview of Methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine (CAS No. 2228434-65-7)

Methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine (CAS No. 2228434-65-7) is a specialized organic compound featuring a unique thiazole ring structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. The compound's methyl-substituted thiazole moiety enhances its lipophilicity, making it a candidate for drug discovery targeting central nervous system (CNS) disorders and metabolic pathways.

Recent studies highlight the growing demand for heterocyclic compounds like methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapies for neurodegenerative diseases. The compound's CAS No. 2228434-65-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine exemplifies advancements in green chemistry. Its synthesis often involves catalytic amination and microwave-assisted reactions, aligning with industry trends toward sustainable manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing this compound, ensuring purity for preclinical studies.

The compound's thiazole core also positions it as a potential agrochemical lead. With rising global focus on crop protection, derivatives of methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine are being explored for pesticide resistance management. Patent filings indicate its utility in systemic acquired resistance (SAR) inducers, addressing challenges like fungal pathogens in agriculture.

In the context of AI-driven drug discovery, CAS No. 2228434-65-7 is increasingly referenced in cheminformatics datasets. Machine learning models trained on thiazole-containing compounds leverage its structural features to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This synergy between computational chemistry and experimental validation accelerates the development of next-generation therapeutics.

Regulatory and safety profiles of methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine adhere to REACH and ICH guidelines. Its low ecotoxicity and biodegradability metrics make it a viable candidate for industrial-scale applications. However, researchers emphasize the need for lifecycle assessments to evaluate its environmental footprint.

Market analysts project growth for thiazole derivatives, driven by their versatility in material science and electronics. The compound's CAS No. 2228434-65-7 is often cross-referenced with conductive polymers and organic semiconductors, highlighting its role in flexible electronics. Startups specializing in functional materials are actively licensing related patents.

For laboratory handling, methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine requires standard PPE protocols. Storage under inert atmosphere is recommended to preserve stability. Collaborative platforms like PubChem and SciFinder provide updated spectral data, facilitating reproducibility in multidisciplinary research.

In summary, methyl 2-methyl-1-(4-methyl-1,3-thiazol-5-yl)propan-2-ylamine (CAS No. 2228434-65-7) represents a nexus of innovation across pharmaceuticals, agriculture, and advanced materials. Its molecular architecture continues to inspire precision chemistry solutions for contemporary scientific challenges.